Cas no 1805924-66-6 (3-Amino-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1805924-66-6
• MF: C₇H₄ClF₅N₂
• MW: 246.565077781677
• CID: 4852417
• Update Time: 2025-05-18

3-Amino-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4ClF5N2/c8-2-1-3(7(11,12)13)15-5(4(2)14)6(9)10/h1,6H,14H2
• InChI Key： PRVWGFMAZRZBQH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)N=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

Comprehensive Guide to 3-Amino-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805924-66-6)

3-Amino-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805924-66-6) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substitutions, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring both amino and chloro functional groups, makes it a versatile intermediate for synthesizing more complex molecules.

The growing interest in fluorinated compounds like 3-Amino-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine is driven by their enhanced stability, bioavailability, and metabolic resistance. Researchers are particularly intrigued by its potential role in developing next-generation pharmaceuticals, especially in oncology and neurology. Recent studies highlight its utility in creating kinase inhibitors, a hot topic in cancer therapy research. Additionally, its agrochemical applications are being explored for designing novel pesticides with improved efficacy and environmental safety.

From a chemical perspective, CAS No. 1805924-66-6 exhibits remarkable properties due to its polyfluorinated structure. The presence of multiple fluorine atoms enhances its lipophilicity, making it valuable for drug delivery systems. This characteristic aligns with current trends in precision medicine, where researchers seek compounds that can target specific biological pathways with minimal side effects. The compound's chloro and amino groups also provide reactive sites for further chemical modifications, enabling the creation of diverse derivatives.

The synthesis of 3-Amino-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine involves advanced fluorination techniques, a subject of intense research in modern organic chemistry. Scientists are optimizing methods to improve yield and purity while reducing environmental impact, addressing the increasing demand for sustainable chemical processes. This aligns with the broader industry shift toward green chemistry principles, a major focus area for regulatory bodies and research institutions worldwide.

Market analysts predict steady growth for fluorinated pyridine derivatives, with CAS No. 1805924-66-6 positioned as a key player. The compound's unique properties make it valuable for patented formulations in both pharmaceutical and agricultural sectors. Recent patent filings indicate its use in developing novel therapeutic agents, particularly for treating resistant strains of diseases. This has sparked discussions about intellectual property strategies in chemical innovation, a trending topic among research and development professionals.

Quality control for 3-Amino-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine requires sophisticated analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure purity and structural integrity. These analytical methods are crucial for meeting stringent regulatory standards in pharmaceutical applications, reflecting the industry's emphasis on product quality and safety compliance.

Storage and handling of CAS No. 1805924-66-6 require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical storage protocols should be followed to maintain stability. This includes protection from moisture and extreme temperatures, considerations that are part of broader laboratory safety discussions in research facilities.

The future outlook for 3-Amino-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine appears promising, with ongoing research exploring new applications. Its potential in material science is particularly interesting, with investigations into its use for creating specialized polymers and coatings. This expansion into diverse fields demonstrates the compound's versatility and the growing importance of multidisciplinary chemical research in addressing complex technological challenges.

For researchers seeking high-purity 1805924-66-6, several specialized chemical suppliers offer the compound with detailed certificates of analysis. The availability of custom synthesis services also allows for tailored modifications to meet specific research requirements. This flexibility supports the current trend toward personalized chemical solutions in both academic and industrial settings.

In conclusion, 3-Amino-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine represents an important building block in modern chemical research. Its unique structural features and wide-ranging applications make it a valuable tool for scientists working at the forefront of medicinal chemistry and agrochemical development. As research continues to uncover new possibilities for this compound, its significance in advancing scientific and technological innovation is expected to grow substantially.